Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate

• Molecular Formula: C10H15N3O4S
• Molecular Weight: 273.31 g/mol
• IUPAC Name: ethyl 2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate
• InChI: InChI=1S/C10H15N3O4S/c1-2-16-8(14)7-17-10-9(11-18-12-10)13-3-5-15-6-4-13/h2-7H2,1H3
• InChI Key: AUHPLFYIVXZIHJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)COC1=NSN=C1N2CCOCC2

Description

Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Scientific Research Applications

Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory disorders. Additionally, the compound has been studied for its potential use as a diagnostic tool for various diseases, including Alzheimer's disease.

Mechanism of Action

The mechanism of action of Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation and inflammation. The compound has been shown to inhibit the activity of various protein kinases, including Akt and ERK, which are involved in cell survival and proliferation. Additionally, the compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of inflammation. The compound has been shown to induce cell cycle arrest in various cancer cell lines, leading to a decrease in cell proliferation. Additionally, the compound has been shown to induce apoptosis in cancer cells, leading to cell death. The compound has also been shown to inhibit the production of various pro-inflammatory cytokines, including TNF-α and IL-6, and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. The compound is also relatively easy to synthesize and can be obtained in high yield. However, the compound has some limitations, including its potential toxicity and lack of specificity for certain targets. Additionally, the compound may exhibit different effects in different cell types and may require further optimization for specific applications.

Future Directions

There are several future directions for research on Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate, including its potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the compound's mechanism of action and identify its specific targets. The compound may also be further optimized for specific applications, including the development of more potent and selective analogs. Finally, the compound may be studied for its potential use as a diagnostic tool for various diseases, including Alzheimer's disease.

Synthesis Methods

Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate is synthesized through a multistep process that involves the reaction of morpholine with thiosemicarbazide to form 4-morpholin-4-yl-1,2,5-thiadiazol-3-amine. The amine is then reacted with ethyl chloroacetate in the presence of a base to form the final product, Ethyl 2-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)acetate. The synthesis method has been optimized to yield high purity and high yield of the compound.